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Compound of Interest

Compound Name: 1-(3-Aminopyridin-4-yl)ethanone

Cat. No.: B080560

An In-depth Technical Guide on the Safety of 1-(3-Aminopyridin-4-yl)ethanone

This technical guide provides a comprehensive overview of the safety information for 1-(3-
Aminopyridin-4-yl)ethanone (CAS: 13210-52-1), compiled from available Safety Data Sheets
(SDS). The information is intended for researchers, scientists, and professionals in drug
development who handle this compound.

Chemical and Physical Properties

1-(3-Aminopyridin-4-yl)ethanone is a solid organic compound.[1] Detailed quantitative
physical properties are not consistently available across supplier safety data sheets.

Property Data Reference

Chemical Formula C7HsN20 [2]

Molecular Weight 136.15 g/mol [2]

CAS Number 13210-52-1 [2]

Physical Form Solid [1]
1-(3-amino-4-

Synonyms o [1]
pyridinyl)ethanone
TUYHWJJUSYJFCK-

InChl Key [1]

UHFFFAOYSA-N
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Hazard Identification and Toxicology

The compound is classified as hazardous under the Globally Harmonized System (GHS). The

primary hazards are related to irritation and potential harm if swallowed or inhaled.[1]

Hazard Information

Data

Reference

GHS Pictogram

GHSO07 (Exclamation Mark)

[1]

Signal Word

Warning

[1]

Hazard Statements

H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

[1]

Precautionary Statements

P261: Avoid breathing dust.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[1]

Toxicological Data

No quantitative data (e.g.,
LD50, LC50) is available in the
reviewed safety data sheets.
The toxicological properties
have not been fully

investigated.

[3]

Experimental Protocols and Procedures

The reviewed Safety Data Sheets do not provide detailed experimental protocols for the

derivation of toxicological or physical property data. However, they provide established

procedures for safe handling, emergency response, and personal protection.

First-Aid Measures
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These protocols are critical for immediate response to exposure.

Exposure Route

Protocol

Reference

Inhalation

Move the victim to fresh air. If
breathing is difficult, provide
oxygen. If the victim is not
breathing, give artificial
respiration. Seek immediate
medical attention. Do not use
mouth-to-mouth resuscitation if

the chemical was inhaled.

Skin Contact

Immediately remove all
contaminated clothing. Wash
the affected area with plenty of
soap and water. Consult a

doctor if irritation persists.

[21(31[4]

Eye Contact

Rinse cautiously with pure
water for at least 15 minutes,
including under the eyelids.
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

[21(31(4]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give
anything by mouth to an

unconscious person. Call a
physician or Poison Control

Center immediately.

Accidental Release Measures

Proper containment and cleanup are essential to prevent environmental contamination and

further exposure.
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» Personal Precautions: Avoid dust formation and contact with skin and eyes.[4] Use personal
protective equipment, including chemical-impermeable gloves. Ensure adequate ventilation
and remove all sources of ignition.[4]

o Environmental Precautions: Prevent the chemical from entering drains or the environment.[4]

o Containment and Cleanup: Collect the spilled material and place it in suitable, closed
containers for disposal.[4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

e Specific Hazards: The specific hazards arising from the chemical are not detailed, but
combustion may produce hazardous gases.[4]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
if necessary.[4]

Handling, Storage, and Personal Protection
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Aspect Protocol Reference

Avoid contact with skin, eyes,
and clothing. Avoid ingestion
and inhalation.[3] Wash hands
Handling thoroughly after handling.
Handle in accordance with
good industrial hygiene and

safety practices.[3]

Keep the container tightly
closed in a dry, cool, and well-
ventilated place.[5] Store in an

Storage ) )
inert atmosphere and keep in a
dark place at room

temperature.[1]

Strong oxidizing agents, strong

Incompatible Materials acids, strong reducing agents.

[3]

Ensure adequate ventilation,

especially in confined areas.
Engineering Controls Eyewash stations and safety

showers must be close to the

workstation.[3]

Personal Protective Equipment  Eye/Face Protection: Wear

(PPE) chemical safety goggles or
glasses conforming to EN166
or OSHA 29 CFR 1910.133.[3]
Skin Protection: Wear
appropriate protective gloves
and clothing to prevent skin
exposure.[4][5] Respiratory
Protection: Use a
NIOSH/MSHA or European
Standard EN 149 approved

respirator if exposure limits are
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exceeded or irritation is

experienced.[5]

Visualized Workflows and Relationships
Hazard Communication Workflow

The following diagram illustrates the logical flow from hazard classification to the user's

response, as dictated by the GHS.

Hazard Identification

H335
May cause respiratory irritation
H319
Causes serious eye irritation

H315

Causes skin irritation

H302
Harmful if swallowed

Required User Response

GHS Label Elements

GHS07 Signal Word>
(Exclamation Mark) Warnin:

g P305+P351+P338
jgll Eye Rinse Procedure

P280 Dispose of contents/container to
an approved waste disposal plant

Wear protective gloves/eye protection

> P261
Avoid breathing dust

Click to download full resolution via product page

Caption: GHS Hazard Communication Flow.

Emergency First-Aid Protocol

This diagram shows the decision-making process for administering first aid based on the route

of exposure.
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Exposure Event Occurs

/ Rgéte of Ex&silre
Gnhalatior) [Skin Contaca [Eye Contact) Ingestion
/ \

/

Immediate Action

Rinse with Water (15 min) Rinse Mouth

Move to Fresh Air Remove Contaminated Clothing
Do NOT Induce Vomiting

Administer Oxygen if needed Wash with Soap & Water Remove Contact Lenses

if irritation persists

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision workflow for first-aid response.

Accidental Spill Response Workflow

This workflow outlines the systematic procedure for managing an accidental release of the

material.
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Spill Detected

Evacuate Personnel to Safe Area
Remove Ignition Sources
(Ensure Adequate VentilatiorD

Wear Personal Protective Equipment
(Gloves, Goggles, Respirator)

Prevent Further Spillage
Do Not Allow Entry to Drains

Collect Material
(e.g., sweep up)

Place in Suitable, Closed Container
for Disposal

Decontaminate Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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